Cas no 604-19-3 (6b-Hydroxy Progesterone (>80%))
6b-Hydroxy Progesterone (>80%) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,6-hydroxy-, (6b)-
- 6β-Hydroxy Progesterone
- 1543051
- 4-PREGNEN-6-BETA-OL-3,20-DIONE
- (6β)-6-Hydroxypregn-4-ene-3,20-dione
- 6beta-hydroxyprogesterone
- A-(Hydroxymethyl)androsta-1,4-dien-3,17-dione
- A-Hydroxymethylandrosta-1,4-diene-3,17-dione
- (6R,8S,9S,10R,13S,14S,17S)-17-acetyl-6-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- PWCLWZOSAFOXFL-CXICGXRGSA-N
- 4-Pregnen-6.beta.-ol-3,20-dione
- CHEBI:62117
- 6beta-hydroxy-4-pregnen-3,20-dione
- Pregn-4-ene-3,20-dione, 6.beta.-hydroxy-
- Q27131612
- 6.alpha.-Hydroxy-progesterone
- 6-Hydroxypregn-4-ene-3,20-dione #
- 6beta-Hydroxy Progesterone (Contains up to 20% 17alpha-Hydroxy Progesterone)
- 6b-Hydroxy Progesterone (>80%)
- Pregn-4-ene-3,20-dione, 6-hydroxy-, (6-beta)-
- 604-19-3
- 6-beta-Hydroxypregn-4-ene-3,20-dione
- U 27605
- G87782
- SCHEMBL4362728
- 6-beta-Hydroxyprogesterone
- 6beta-Hydroxy progesterone
- 4-08-00-02182 (Beilstein Handbook Reference)
- (6beta)-6-hydroxypregn-4-ene-3,20-dione
- BRN 3218996
- Pregn-4-ene-3,20-dione, 6-beta-hydroxy-
- 6.beta.-Hydroxyprogesterone
- Pregn-4-ene-3,20-dione, 6-hydroxy-, (6.beta.)-
- 3,20-dioxopregn-4-en-6beta-ol
- 6beta-hydroxydeoxycorticosterone
- 6.beta.-Hydroxypregn-4-ene-3,20-dione
- DTXSID20975802
- NS00116157
- 6beta-hydroxy-4-pregnene-3,20-dione
-
- Inchi: 1S/C21H30O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h10,14-17,19,24H,4-9,11H2,1-3H3
- InChI Key: PWCLWZOSAFOXFL-UHFFFAOYSA-N
- SMILES: CC(C1C2(C(C3C(CC2)C2(C(=CC(CC2)=O)C(O)C3)C)CC1)C)=O
Computed Properties
- Exact Mass: 330.21900
- Monoisotopic Mass: 330.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.69430
6b-Hydroxy Progesterone (>80%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952245-5mg |
6b-Hydroxy Progesterone (>80%) |
604-19-3 | 5mg |
$ 227.00 | 2023-09-07 | ||
| TRC | H952245-50mg |
6b-Hydroxy Progesterone (>80%) |
604-19-3 | 50mg |
$ 1748.00 | 2023-09-07 | ||
| A2B Chem LLC | AG72279-5mg |
4-PREGNEN-6-BETA-OL-3,20-DIONE |
604-19-3 | 5mg |
$325.00 | 2023-12-30 | ||
| A2B Chem LLC | AG72279-50mg |
4-PREGNEN-6-BETA-OL-3,20-DIONE |
604-19-3 | 50mg |
$1694.00 | 2023-12-30 | ||
| A2B Chem LLC | AG72279-100mg |
4-PREGNEN-6-BETA-OL-3,20-DIONE |
604-19-3 | Contains up to 20% 17-alpha | 100mg |
$372.00 | 2024-04-19 |
6b-Hydroxy Progesterone (>80%) Production Method
Production Method 1
6b-Hydroxy Progesterone (>80%) Raw materials
6b-Hydroxy Progesterone (>80%) Preparation Products
6b-Hydroxy Progesterone (>80%) Suppliers
6b-Hydroxy Progesterone (>80%) Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
Additional information on 6b-Hydroxy Progesterone (>80%)
Professional Introduction to 6b-Hydroxy Progesterone (>80%) and CAS No 604-19-3
6b-Hydroxy Progesterone (>80%), identified by the chemical identifier CAS No 604-19-3, is a significant compound in the field of pharmaceutical chemistry and endocrinology. This compound, a derivative of progesterone, holds considerable importance due to its role in various biological pathways and its potential applications in medical research and therapeutic development. The high purity (>80%) specification underscores its suitability for sensitive applications, particularly in laboratory settings and clinical trials.
The chemical structure of 6b-Hydroxy Progesterone features a hydroxyl group at the 6b position of the progesterone backbone, which confers unique biochemical properties. This modification influences its interactions with biological targets, making it a valuable intermediate in synthesizing more complex molecules. In recent years, advancements in synthetic methodologies have enhanced the efficiency and scalability of producing this compound, enabling broader exploration of its pharmacological potential.
Current research indicates that 6b-Hydroxy Progesterone plays a crucial role in reproductive health and hormonal regulation. Studies have demonstrated its involvement in the modulation of uterine receptivity, luteal function, and fetal development. The compound's ability to interact with steroid hormone receptors has sparked interest in its therapeutic applications, particularly in addressing hormonal imbalances and reproductive disorders. Additionally, preclinical investigations have highlighted its potential in developing treatments for conditions such as endometriosis and polycystic ovary syndrome (PCOS).
One of the most compelling aspects of 6b-Hydroxy Progesterone is its utility as a precursor in the synthesis of more complex steroid derivatives. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, modifications at the 6b position have been explored to improve metabolic stability and binding affinity to target receptors. These efforts align with the broader goal of creating next-generation therapeutics with improved efficacy and reduced side effects.
The high purity (>80%) specification of this compound is particularly critical for applications where minimal impurities are unacceptable. In academic research, this ensures reliable experimental outcomes, while in pharmaceutical development, it supports stringent regulatory requirements. The availability of 6b-Hydroxy Progesterone in high-purity forms has facilitated innovative studies across multiple disciplines, including molecular biology, pharmacokinetics, and drug metabolism.
In conclusion, 6b-Hydroxy Progesterone (>80%), identified by CAS No 604-19-3, is a versatile and highly valuable compound with significant implications for both basic research and therapeutic applications. Its unique chemical properties and biological activities make it an indispensable tool in modern pharmaceutical chemistry. As research continues to uncover new insights into its mechanisms of action, the potential for novel treatments and interventions based on this compound remains vast and promising.
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